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diamine

Cat. No.: B12936473

Get Quote

Structural Dynamics, Synthesis, and Pharmacological
Implications[1]
Executive Summary
This technical guide provides a rigorous comparative analysis of Guanazole (3,5-diamino-

1,2,4-triazole) and its N1-alkylated derivative, 1-Ethylguanazole (1-ethyl-3,5-diamino-1,2,4-

triazole).[1] While Guanazole is a well-characterized ribonucleotide reductase (RNR) inhibitor

with established clinical data in leukemia therapy, 1-Ethylguanazole represents a structural

analog often investigated to modulate lipophilicity, block tautomeric shifts, or serve as an

intermediate in high-nitrogen energetic material synthesis.[1]

The core distinction lies in the N1-substitution: Guanazole exists in a dynamic tautomeric

equilibrium essential for its multidentate metal coordination and hydrogen bonding. 1-

Ethylguanazole, by virtue of the ethyl group at N1, is "locked" into a single tautomeric form,

significantly altering its solubility profile, active site binding potential, and metabolic stability.[1]
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The fundamental difference between these two compounds dictates their behavior in solution

and at the biological target site.[1]

2.1. Guanazole: The Tautomeric Chameleon
Guanazole (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

) is a planar, aromatic heterocycle. Its defining feature is prototropic tautomerism.[1] In solution,
the hydrogen atom on the ring nitrogen can migrate between N1, N2, and N4.[1]

Implication: This flexibility allows Guanazole to act as a versatile ligand, coordinating with the

non-heme iron center of the RNR R2 subunit via multiple geometries.[1] It also facilitates

hydrogen bond donor/acceptor switching to optimize binding affinity.[1]

2.2. 1-Ethylguanazole: The Locked Analog
1-Ethylguanazole (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

) replaces the labile proton at N1 with an ethyl group (

).

Implication: This substitution abolishes the N1-H tautomerism.[1] The molecule is sterically

bulkier and more lipophilic (higher LogP).[1] The loss of the N1-H donor site prevents specific

hydrogen bonding interactions, potentially reducing affinity if the N1-H is a critical contact

point in the enzyme active site.

Visualization: Tautomeric Equilibrium vs. Locked Structure
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Figure 1: Guanazole exists as an equilibrium of 1H, 2H, and 4H tautomers. 1-Ethylguanazole is

structurally fixed at N1, preventing this proton migration.[1]

Physicochemical Properties Comparison
The following table summarizes the key physicochemical differences. Note that while

Guanazole data is experimental, 1-Ethylguanazole values are predicted based on structural

activity relationship (SAR) principles for triazoles.[1]
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Property Guanazole 1-Ethylguanazole
Impact of
Difference

IUPAC Name
3,5-Diamino-1,2,4-

triazole

1-Ethyl-3,5-diamino-

1,2,4-triazole

Specificity in

nomenclature.[1]

Formula

ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

Increased carbon

content = higher

combustion energy.

Mol. Weight 99.10 g/mol 127.15 g/mol

Slight increase; still

small molecule range.

[1]

LogP (Lipophilicity)
~ -1.8 (Highly

Hydrophilic)

~ -0.9 to -0.5

(Predicted)

Ethyl group increases

lipophilicity, potentially

improving passive

membrane

permeability.[1]

H-Bond Donors

3 (Exocyclic

ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

+ Ring NH)

2 (Exocyclic

only)

Loss of Ring NH

donor reduces water

solubility and specific

binding capability.

Melting Point 203–206 °C < 180 °C (Predicted)

Alkylation disrupts

intermolecular H-

bonding network,

lowering MP.[1]

pKa ~12.1 (Basic) ~12.5 (Slightly more

basic)

Ethyl group is

electron-donating,
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slightly increasing

basicity of ring

nitrogens.[1]

Pharmacological Mechanism: RNR Inhibition[1]
Guanazole is a classic inhibitor of Ribonucleotide Reductase (RNR), the rate-limiting enzyme in

DNA synthesis.[1]

4.1. Mechanism of Action (Guanazole)[1]
Target: The R2 subunit of RNR, which houses a tyrosyl free radical and a diferric iron center.

[1]

Action: Guanazole acts as a radical scavenger.[1] It specifically quenches the tyrosyl radical

(

) essential for the catalytic reduction of ribonucleotides to deoxyribonucleotides (dNTPs).

Result: Depletion of dNTP pools ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

S-phase arrest

Apoptosis.

4.2. Comparative Pharmacology of 1-Ethylguanazole
Steric Hindrance: The ethyl group at N1 may sterically hinder the molecule from entering the

narrow active site pocket of the R2 subunit, potentially reducing potency compared to the

parent compound.[1]

Loss of Chelation/H-Bonding: The N1-H of Guanazole often participates in water-mediated

hydrogen bonding networks within the active site.[1] Replacing this H with an ethyl group

eliminates this interaction.

Permeability: While likely less potent in vitro due to binding constraints, 1-Ethylguanazole's

higher lipophilicity might allow for better cellular accumulation in vivo, offering a trade-off

between intrinsic affinity and bioavailability.[1]
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Visualization: RNR Inhibition Pathway
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Figure 2: Guanazole inhibits DNA synthesis by quenching the RNR tyrosyl radical.[1] 1-

Ethylguanazole attempts the same but faces steric and binding penalties.[1]

Synthesis & Experimental Protocols
The synthesis of these compounds relies on the condensation of dicyandiamide with the

appropriate hydrazine derivative.[1][2]

5.1. Synthesis of Guanazole
Reagents: Dicyandiamide (DCDA) + Hydrazine Hydrate (ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263="" class="inline ng-star-inserted">

).
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Conditions: Reflux in water or acidic medium.[1]

Reaction: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-

inserted display">

5.2. Synthesis of 1-Ethylguanazole
Reagents: Dicyandiamide + Ethylhydrazine (ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

).

Challenge: Regioselectivity. Ethylhydrazine can attack the cyano group or the guanidine

moiety.[1] However, cyclization typically favors the 1-substituted triazole.[1]

Purification: Unlike Guanazole, which precipitates easily from water due to high polarity, 1-

Ethylguanazole may require extraction with organic solvents (e.g., ethyl acetate) or

recrystallization from ethanol.[1]

Protocol: General Synthesis of 3,5-Diamino-1,2,4-triazoles
Preparation: Dissolve 0.1 mol of Dicyandiamide in 50 mL of water (or dilute HCl for acid

catalysis).

Addition: Slowly add 0.12 mol of Hydrazine Hydrate (for Guanazole) or Ethylhydrazine (for 1-

Ethylguanazole) dropwise with stirring.

Note: Ethylhydrazine is more volatile and toxic; perform in a fume hood.[1]

Reflux: Heat the mixture to reflux (approx. 100°C) for 4–6 hours. Monitoring by TLC is

recommended (Eluent: MeOH/DCM 1:9).[1]

Workup (Guanazole): Cool to 0°C. The product precipitates as white crystals.[1] Filter and

wash with cold water.[1] Recrystallize from water.[1]

Workup (1-Ethylguanazole): If no precipitate forms upon cooling (due to higher solubility),

evaporate the solvent under reduced pressure to dryness.[1] Dissolve the residue in hot

ethanol, filter hot to remove insoluble impurities, and cool to crystallize.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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